Cas no 847389-79-1 (1-(2-chlorophenyl)-3-2-(2,5-dimethyl-1H-indol-3-yl)ethylthiourea)

• Product Name: 1-(2-chlorophenyl)-3-2-(2,5-dimethyl-1H-indol-3-yl)ethylthiourea
• CAS No: 847389-79-1
• MF: C₁₉H₂₀ClN₃S
• MW: 357.900201797485
• CID: 6285361
• PubChem ID: 40504159
• Update Time: 2025-06-28

1-(2-chlorophenyl)-3-2-(2,5-dimethyl-1H-indol-3-yl)ethylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-2-(2,5-dimethyl-1H-indol-3-yl)ethylthiourea
• F0658-0137
• 1-(2-chlorophenyl)-3-[2-(2,5-dimethyl-1H-indol-3-yl)ethyl]thiourea
• 1-(2-chlorophenyl)-3-(2-(2,5-dimethyl-1H-indol-3-yl)ethyl)thiourea
• 847389-79-1
• AKOS001506932

• Inchi： 1S/C19H20ClN3S/c1-12-7-8-17-15(11-12)14(13(2)22-17)9-10-21-19(24)23-18-6-4-3-5-16(18)20/h3-8,11,22H,9-10H2,1-2H3,(H2,21,23,24)
• InChI Key： HQZZHLZLOAACTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NCCC1=C(C)NC2C=CC(C)=CC1=2)=S

Computed Properties

• Exact Mass: 357.1066465g/mol
• Monoisotopic Mass: 357.1066465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 71.9Ų

Additional information on 1-(2-chlorophenyl)-3-2-(2,5-dimethyl-1H-indol-3-yl)ethylthiourea

1-(2-Chlorophenyl)-3-2-(2,5-Dimethyl-1H-Indol-3-yl)Ethylthiourea

1-(2-Chlorophenyl)-3-2-(2,5-Dimethyl-1H-Indol-3-yl)Ethylthiourea is a complex organic compound with the CAS registry number 847389-79-1. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The molecule consists of a thiourea moiety, which serves as a central connecting unit, attached to a 2-chlorophenyl group and a substituted indole ring. The indole ring is further substituted with two methyl groups at the 2 and 5 positions, adding complexity and functionality to the molecule.

The synthesis of 1-(2-Chlorophenyl)-3-2-(2,5-Dimethyl-1H-Indol-3-yl)Ethylthiourea involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are valuable for studying stereochemical effects in biological systems. The compound's structure has been optimized through computational chemistry techniques, such as density functional theory (DFT), to predict its electronic properties and reactivity.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have explored its potential as a kinase inhibitor, targeting specific enzymes involved in cancer progression. In vitro studies have demonstrated moderate inhibitory activity against several kinases, suggesting its potential as a lead compound for further optimization. Additionally, the compound has shown promise in anti-inflammatory and antioxidant assays, highlighting its versatility in biomedical applications.

The indole moiety in 1-(2-Chlorophenyl)-3-2-(2,5-Dimethyl-1H-Indol-3-yl)Ethylthiourea is known for its aromatic stability and ability to form hydrogen bonds, which are critical for its bioavailability and interaction with biological targets. The substitution pattern on the indole ring further enhances its pharmacokinetic properties, making it an attractive candidate for drug development. Recent studies have also investigated its role as a scaffold for constructing heterocyclic compounds with improved solubility and permeability.

In terms of materials science, this compound has been studied for its potential as a building block in supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions has been explored for applications in nanotechnology and molecular recognition. Furthermore, the thiourea group in the molecule can act as a coordinating unit, enabling the formation of metallo-supramolecular complexes with potential applications in catalysis and sensing.

Recent advancements in green chemistry have also influenced the synthesis and application of 1-(2-Chlorophenyl)-3-2-(2,5-Dimethyl-1H-Indol-3-yl)Ethylthiourea. Researchers have developed environmentally friendly methods for its preparation, reducing waste generation and improving sustainability. These methods include the use of microwave-assisted synthesis and biocatalysts, which not only enhance reaction efficiency but also align with current trends toward eco-friendly chemical processes.

The toxicity profile of this compound has been evaluated using various in vitro models, including cytotoxicity assays on human cell lines. Results indicate that while it exhibits some cytotoxic effects at higher concentrations, it shows selectivity toward cancer cells over normal cells. This selective toxicity is a desirable trait for antitumor agents and warrants further investigation into its therapeutic potential.

In conclusion, 1-(2-Chlorophenyl)-3-2-(2,5-Dimethyl-1H-Indol-3-yl)Ethylthiourea (CAS No: 847389-79